Cas no 94166-57-1 (N-Ethyl-6-methoxy-3-nitropyridin-2-amine)

• Product Name: N-Ethyl-6-methoxy-3-nitropyridin-2-amine
• CAS No: 94166-57-1
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD23791220
• CID: 804913
• PubChem ID: 3023913
• Update Time: 2025-06-09

N-Ethyl-6-methoxy-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro-
• N-ethyl-6-methoxy-3-nitropyridin-2-amine
• AKOS018441573
• 94166-57-1
• UNII-4NZZ66P4F9
• 2-PYRIDINAMINE, N-ETHYL-6-METHOXY-3-NITRO-
• EINECS 303-353-1
• N-Ethyl-6-methoxy-3-nitro-2-pyridinamine
• 4NZZ66P4F9
• NS00040208
• DTXSID30240912
• N-Ethyl-6-methoxy-3-nitropyridin-2-amine

• MDL： MFCD23791220
• Inchi： 1S/C8H11N3O3/c1-3-9-8-6(11(12)13)4-5-7(10-8)14-2/h4-5H,3H2,1-2H3,(H,9,10)
• InChI Key： ASUQBRULJIRHPC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=N1)NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.080041
• Monoisotopic Mass: 197.080041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.276
• Boiling Point: 340.4°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.585

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Ethyl-6-methoxy-3-nitropyridin-2-amine

2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- (CAS No. 94166-57-1): A Comprehensive Overview

2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- (CAS No. 94166-57-1) is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, plays a crucial role in various applications, ranging from medicinal chemistry to material science. In this article, we delve into the properties, applications, and market trends of 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro-, while also addressing some of the most frequently asked questions by researchers and industry professionals.

The molecular formula of 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- is C8H11N3O3, and it features a pyridine ring substituted with an ethyl group, a methoxy group, and a nitro group. These functional groups contribute to its distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in the development of novel pharmaceutical compounds, particularly in the design of drug candidates targeting neurological and inflammatory diseases. The compound's ability to interact with biological systems has made it a subject of interest in drug discovery and medicinal chemistry.

One of the most common queries related to 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while remaining relatively stable at room temperature. These properties make it suitable for use in laboratory settings, where precise control over reaction conditions is essential. Additionally, its nitro group and methoxy group offer opportunities for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, the demand for 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- has increased due to its potential applications in agrochemicals and material science. For instance, it has been investigated as a building block for the development of advanced materials with unique optical and electronic properties. Furthermore, its role in the synthesis of herbicides and pesticides has sparked interest among agrochemical companies looking for eco-friendly alternatives to traditional crop protection agents.

Another area of growing interest is the use of 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- in catalysis and green chemistry. Researchers are exploring its potential as a ligand in catalytic systems, where it could facilitate more efficient and sustainable chemical transformations. This aligns with the broader trend in the chemical industry toward sustainable practices and reduced environmental impact. As such, the compound is increasingly being studied in the context of green synthesis and catalytic processes.

From a market perspective, the global demand for 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- is expected to grow steadily, driven by its diverse applications and the expanding pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and distribution of this compound to meet the needs of research institutions and industrial clients. Moreover, advancements in synthetic methodologies are likely to enhance its accessibility and affordability, further boosting its adoption across various industries.

In conclusion, 2-Pyridinamine,N-ethyl-6-methoxy-3-nitro- (CAS No. 94166-57-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and potential for further modification make it a focal point of ongoing research and development. As the chemical industry continues to evolve, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in drug discovery, sustainable agriculture, and advanced materials.